5-((2-Fluorophenyl)(3-methylpiperidin-1-yl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol

• IUPAC Name: 5-[(2-fluorophenyl)-(3-methylpiperidin-1-yl)methyl]-2-methyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• InChI: InChI=1S/C18H21FN4OS/c1-11-6-5-9-22(10-11)15(13-7-3-4-8-14(13)19)16-17(24)23-18(25-16)20-12(2)21-23/h3-4,7-8,11,15,24H,5-6,9-10H2,1-2H3
• InChI Key: UIWGSIXDYDVEPO-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)C(C2=CC=CC=C2F)C3=C(N4C(=NC(=N4)C)S3)O
• Molecular Formula: C18H21FN4OS
• Molecular Weight: 360.5 g/mol

Description

The compound “5-((2-Fluorophenyl)(3-methylpiperidin-1-yl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound.

Chemical Reactions Analysis

The chemical reactions involving this compound are not well-documented in the literature.

Scientific Research Applications

Antimicrobial Activities

• Compounds including 1,2,4-triazole derivatives have been synthesized and tested for antimicrobial activities. Some of these compounds showed good or moderate activities against test microorganisms, indicating potential for use in antimicrobial therapies (Bektaş et al., 2007).

Anticancer Properties

• A series of triazolopyrimidines, which are related to the queried compound, were developed as anticancer agents. These compounds have shown a unique mechanism of tubulin inhibition and were able to overcome resistance attributed to several multidrug resistance transporter proteins. They have demonstrated efficacy in inhibiting tumor growth in several nude mouse xenograft models (Zhang et al., 2007).
• Another study synthesized fluorobenzamides containing thiazole and thiazolidine, which exhibited promising antimicrobial and antitumor activities (Desai et al., 2013).

Inhibitors of Transforming Growth Factor

• Compounds synthesized as inhibitors of transforming growth factor-β type I receptor kinase showed potent inhibitory activity. These could have applications in the treatment of diseases involving this pathway (Krishnaiah et al., 2015).

Antioxidant and Anticancer Agent

• Triazolo-thiadiazoles have been investigated for their antioxidant properties. They exhibited a dose-dependent cytotoxic effect on hepatocellular carcinoma cell line HepG2, indicating potential as an anticancer agent (Sunil et al., 2010).

Structural Studies

• Structural determination of compounds similar to the queried one has been carried out using synchrotron X-ray powder diffraction, which is crucial for understanding their potential applications in medicine (Gündoğdu et al., 2017).

Alpha(1)-Adrenoceptor Antagonists

• The design and synthesis of compounds as alpha(1)-adrenoceptor antagonists have been explored. Such compounds could have therapeutic potential in conditions mediated by these receptors (Jørgensen et al., 2013).

Neurokinin-1 Receptor Antagonist

• Research on neurokinin-1 receptor antagonists includes compounds with structural similarities to the queried chemical, showing potential for clinical administration in various neurological conditions (Harrison et al., 2001).